4-tert-butyl-N-(pyridin-3-yl)cyclohexane-1-carboxamide

• IUPAC Name: 4-tert-butyl-N-pyridin-3-ylcyclohexane-1-carboxamide
• InChI: InChI=1S/C16H24N2O/c1-16(2,3)13-8-6-12(7-9-13)15(19)18-14-5-4-10-17-11-14/h4-5,10-13H,6-9H2,1-3H3,(H,18,19)
• InChI Key: QVYKBDRYQQEXDD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC(CC1)C(=O)NC2=CN=CC=C2
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol
• Solubility: 6.3 [ug/mL] (The mean of the results at pH 7.4)

Description

4-tert-butyl-N-(pyridin-3-yl)cyclohexane-1-carboxamide is an organic compound that features a cyclohexane ring substituted with a tert-butyl group and a carboxamide group attached to a pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-tert-butyl-N-(pyridin-3-yl)cyclohexane-1-carboxamide typically involves the reaction of 4-tert-butylcyclohexanecarboxylic acid with pyridin-3-ylamine. The reaction is usually carried out in the presence of a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours until the formation of the desired product is complete.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

4-tert-butyl-N-(pyridin-3-yl)cyclohexane-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

4-tert-butyl-N-(pyridin-3-yl)cyclohexane-1-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-tert-butyl-N-(pyridin-3-yl)cyclohexane-1-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 4-tert-butyl-N-(pyridin-2-yl)cyclohexane-1-carboxamide
• 4-tert-butyl-N-(pyridin-4-yl)cyclohexane-1-carboxamide
• 4-tert-butyl-N-(pyridin-3-ylmethyl)cyclohexane-1-carboxamide

Uniqueness

4-tert-butyl-N-(pyridin-3-yl)cyclohexane-1-carboxamide is unique due to the specific positioning of the pyridine ring, which can influence its binding affinity and selectivity towards molecular targets. This positional isomerism can result in different biological activities and applications compared to its similar compounds.